Cas no 917111-46-7 (1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea structure
917111-46-7 structure
Product Name:1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
CAS No:917111-46-7
MF:C16H25BN2O4
MW:320.191704511642
MDL:MFCD08458185
CID:823052
PubChem ID:329774432
Update Time:2025-09-26

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • 1-ethyl-3-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
    • BS-22708
    • SCHEMBL4523141
    • 3-ETHYL-1-[2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
    • AKOS015960107
    • 917111-46-7
    • CS-0174581
    • 4-(3-Ethylureido)-3-methoxyphenylboronic acid,pinacol ester
    • N-Ethyl-N'-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • MFCD08458185
    • 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, AldrichCPR
    • E84492
    • DTXSID30592140
    • A860254
    • 4-(3-ethylureido)-3-methoxyphenylboronic acid pinacol ester
    • MDL： MFCD08458185
    • Inchi： 1S/C16H25BN2O4/c1-7-18-14(20)19-12-9-8-11(10-13(12)21-6)17-22-15(2,3)16(4,5)23-17/h8-10H,7H2,1-6H3,(H2,18,19,20)
    • InChI Key： OLBPVFHOZBPMJU-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NCC)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 320.19100
  • Monoisotopic Mass: 320.1907374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 68.82000
  • LogP: 2.59970

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112334-1g
1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
 917111-46-7 95%
1g
 $400.00 2023-08-31
Ambeed
A170082-1g
1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
 917111-46-7 98%
1g
 $192.0 2025-04-15
TRC
E818263-10mg
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
 917111-46-7
10mg
 $64.00 2023-05-18
TRC
E818263-25mg
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
 917111-46-7
25mg
 $75.00 2023-05-18
TRC
E818263-50mg
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
 917111-46-7
50mg
 $87.00 2023-05-18
TRC
E818263-100mg
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
 917111-46-7
100mg
 $98.00 2023-05-18
abcr
AB175420-1 g
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, 97%; .
 917111-46-7 97%
1g
 €357.40 2023-05-07
abcr
AB175420-5 g
4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, 97%; .
 917111-46-7 97%
5g
 €1486.20 2023-05-07
Fluorochem
213365-1g
1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
 917111-46-7 95%
1g
 ￡160.00 2022-03-01
Fluorochem
213365-5g
1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
 917111-46-7 95%
5g
 ￡718.00 2022-03-01

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Related Literature

Related Categories

917111-46-7 (1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent